Cas no 2231666-36-5 (tert-butyl N-[(1R,3R)-3-formylcyclohexyl]carbamate)

• Product Name: tert-butyl N-[(1R,3R)-3-formylcyclohexyl]carbamate
• CAS No: 2231666-36-5
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD31705218
• CID: 5096000
• PubChem ID: 98010415
• Update Time: 2026-03-02

tert-butyl N-[(1R,3R)-3-formylcyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1R,3R)-3-formylcyclohexyl]carbamate
• tert-Butyl ((1R,3R)-3-formylcyclohexyl)carbamate
• 2231666-36-5
• CS-0433426
• PS-16390
• (1R,3R)-1-(Boc-amino)-3-formylcyclohexane
• SCHEMBL26451532
• P19686
• t-Butyl N-[(1R,3R)-3-formylcyclohexyl]carbamate
• tert-butylN-[(1R,3R)-3-formylcyclohexyl]carbamate
• MFCD31705218

• MDL： MFCD31705218
• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-10-6-4-5-9(7-10)8-14/h8-10H,4-7H2,1-3H3,(H,13,15)/t9-,10-/m1/s1
• InChI Key： HFZOJUONOHDPHP-NXEZZACHSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CCC[C@@H](C=O)C1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-[(1R,3R)-3-formylcyclohexyl]carbamate

tert-butyl N-[(1R,3R)-3-formylcyclohexyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(1R,3R)-3-formylcyclohexyl]carbamate, identified by the CAS number 2231666-36-5, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and advanced materials. This compound has garnered attention due to its unique structural properties and potential for use in drug delivery systems and polymer chemistry. Recent studies have highlighted its role in enhancing the stability and bioavailability of therapeutic agents, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of tert-butyl N-[(1R,3R)-3-formylcyclohexyl]carbamate consists of a cyclohexane ring substituted with a formyl group at the 3-position and a tert-butyl carbamate group at the nitrogen atom. This configuration imparts the compound with both rigidity and flexibility, which are critical for its functional applications. The stereochemistry of the molecule, specifically the (1R,3R) configuration, plays a pivotal role in determining its physical properties and reactivity. Recent research has focused on optimizing synthesis methods to achieve higher yields and better purity levels, ensuring its suitability for large-scale production.

In terms of synthesis, tert-butyl N-[(1R,3R)-3-formylcyclohexyl]carbamate is typically derived from the reaction of (1R,3R)-3-formylcyclohexanamine with tert-butyl chloroformate under controlled conditions. This process involves careful manipulation of reaction parameters such as temperature, pH, and solvent choice to ensure optimal product formation. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's purity and stereochemical integrity. These advancements have significantly improved the reliability of synthesis protocols, making the compound more accessible for various applications.

The applications of tert-butyl N-[(1R,3R)-3-formylcyclohexyl]carbamate span across multiple domains. In pharmaceuticals, it serves as an intermediate in the synthesis of complex bioactive molecules, particularly those requiring precise stereochemical control. Its ability to act as a protecting group for amines during multi-step synthesis has been widely recognized in medicinal chemistry. Additionally, recent studies have explored its potential as a building block for polymeric materials with tailored mechanical properties. The compound's compatibility with various polymerization techniques makes it a valuable asset in materials science.

In recent years, there has been growing interest in understanding the toxicological profile of tert-butyl N-[(1R,3R)-3-formylcyclohexyl]carbamate. Preclinical studies have demonstrated that it exhibits low toxicity in vitro and in vivo models when administered at therapeutic doses. However, further research is required to fully characterize its long-term effects and potential for bioaccumulation. Regulatory agencies have emphasized the importance of thorough safety assessments before its widespread use in commercial products.

The future outlook for tert-butyl N-[(1R,3R)-3-formylcyclohexyl]carbamate is promising, with ongoing research focusing on expanding its utility in emerging fields such as nanotechnology and green chemistry. Its ability to participate in reversible covalent bonding reactions opens new avenues for designing dynamic materials with self-healing capabilities. Furthermore, efforts are being made to develop sustainable synthesis pathways that minimize environmental impact while maintaining product quality.

In conclusion, tert-butyl N-[(1R,3R)-3-formylcyclohexyl]carbamate stands out as a versatile compound with significant potential across diverse industries. Its unique structural features and functional properties continue to drive innovation in both academic research and industrial applications. As advancements in synthetic methodologies and application development progress, this compound is poised to play an increasingly important role in shaping the future of chemical sciences.